Cas no 914637-58-4 (5H-imidazo[1,2-b]pyrazole-2-carboxylic acid)

• Product Name: 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid
• CAS No: 914637-58-4
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• MDL: MFCD08056315
• CID: 1037252
• PubChem ID: 26967321
• Update Time: 2025-11-01

5H-imidazo[1,2-b]pyrazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7a-Dihydro-3H-imidazo[1,2-b]pyrazole-2-carboxylic acid
• 5H-Imidazo[1,2-b]pyrazole-2-carboxylic acid
• J-517585
• AKOS006345723
• 1369244-07-4
• FT-0685845
• CS-0315401
• TS-00063
• 1H-Imidazo[1,2-b]pyrazole-2-carboxylic acid
• F12252
• MFCD08056315
• 914637-58-4
• 5H-Imidazo[1,2-b]pyrazole-2-carboxylicAcid
• DB-349937
• 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid

• MDL： MFCD08056315
• Inchi： 1S/C6H5N3O2/c10-6(11)4-3-9-5(8-4)1-2-7-9/h1-3,7H,(H,10,11)
• InChI Key： BSHRFDLYTAKECP-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C(C=CN2)=N1)=O

Computed Properties

• Exact Mass: 151.03800
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.39000
• LogP: 0.36060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid

Comprehensive Overview of 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid (CAS No. 914637-58-4)

5H-imidazo[1,2-b]pyrazole-2-carboxylic acid (CAS No. 914637-58-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This imidazo[1,2-b]pyrazole derivative is characterized by its unique molecular structure, which combines an imidazole ring fused with a pyrazole ring, and a carboxylic acid functional group at the 2-position. The compound's structural features make it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, inflammation, and infectious diseases.

The growing interest in 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid is driven by its potential as a kinase inhibitor, a class of compounds that have revolutionized cancer treatment. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with various cancers. Researchers are actively exploring the compound's ability to modulate kinase activity, with a focus on its selectivity and potency. This aligns with the current trend in precision medicine, where targeted therapies are designed to minimize side effects and improve patient outcomes.

In addition to its potential in oncology, 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid is being investigated for its anti-inflammatory properties. The compound's ability to interfere with inflammatory signaling pathways, such as those involving NF-κB or JAK-STAT, has sparked interest in its application for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. This is particularly relevant given the increasing prevalence of autoimmune diseases and the need for safer, more effective treatments.

The synthesis of 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in green chemistry have led to more sustainable synthetic routes, reducing the use of hazardous reagents and solvents. This reflects the broader shift in the pharmaceutical industry toward environmentally friendly practices, a topic that resonates with both researchers and the general public.

Another area of interest is the compound's potential role in combating antibiotic resistance. With the rise of multidrug-resistant bacteria, there is an urgent need for new antimicrobial agents. Preliminary studies suggest that 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid and its derivatives may exhibit activity against resistant bacterial strains, making it a promising candidate for further exploration. This aligns with the global focus on antimicrobial stewardship and the search for innovative solutions to address this public health crisis.

From a commercial perspective, 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid is available as a research chemical, primarily for use in academic and industrial laboratories. Its CAS No. 914637-58-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound is often supplied in high purity grades, catering to the stringent requirements of pharmaceutical research and development.

In summary, 5H-imidazo[1,2-b]pyrazole-2-carboxylic acid (CAS No. 914637-58-4) represents a versatile and promising compound with applications spanning multiple therapeutic areas. Its structural uniqueness, combined with its potential biological activities, positions it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative and effective treatments.